Cas no 578737-18-5 (N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide)

• Product Name: N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide
• CAS No: 578737-18-5
• MF: C₁₅H₂₀ClNO₃S
• MW: 329.842202186584
• CID: 6382195
• PubChem ID: 3817430
• Update Time: 2025-06-07

N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide
• N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-2-methylpropanamide
• Propanamide, N-[(4-chlorophenyl)methyl]-2-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• F1673-4917
• N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)isobutyramide
• AKOS016082657
• 578737-18-5
• AF-399/42092928
• AKOS002237996
• SR-01000014043
• N-[(4-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-2-methylpropanamide
• SR-01000014043-1

• Inchi： 1S/C15H20ClNO3S/c1-11(2)15(18)17(14-7-8-21(19,20)10-14)9-12-3-5-13(16)6-4-12/h3-6,11,14H,7-10H2,1-2H3
• InChI Key： VAAAPAAXIYUDPA-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C(Cl)C=C1)C1CCS(=O)(=O)C1)(=O)C(C)C

Computed Properties

• Exact Mass: 329.0852424g/mol
• Monoisotopic Mass: 329.0852424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 543.1±50.0 °C(Predicted)
• pka: -1.05±0.20(Predicted)

Additional information on N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide

Professional Introduction to N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide (CAS No. 578737-18-5)

N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 578737-18-5, represents a novel class of molecules with potential applications in pharmaceutical development and drug discovery. The intricate structure of this molecule, featuring a combination of aromatic and heterocyclic moieties, makes it a subject of intense study for researchers exploring new chemical entities.

The molecular framework of N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide is characterized by its unique substitution pattern, which includes a 4-chlorophenyl group and a thiolan-3-yl moiety linked to a dioxo group. This structural configuration suggests potential interactions with biological targets, making it an attractive candidate for further investigation. The presence of both electron-withdrawing and electron-donating groups in the molecule enhances its versatility, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation and oxidative stress. The thiolan ring in N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide is particularly noteworthy, as it has been shown to exhibit redox-active properties. These properties are crucial for compounds targeting diseases where oxidative damage plays a significant role, such as neurodegenerative disorders and chronic inflammatory conditions.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The compound's architecture, combining a chlorophenyl group with a thiolan-based scaffold, aligns well with emerging trends in drug design. Studies have demonstrated that such structural motifs can interact with specific enzymes and receptors, leading to modulatory effects on key biological pathways. For instance, the 4-chlorophenyl group may facilitate binding to certain protein targets, while the thiolan ring contributes to redox sensitivity.

The synthesis of N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide presents unique challenges due to its complex stereochemistry and functional diversity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to achieve the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also showcase the evolving capabilities in organic synthesis that enable the construction of intricate molecular frameworks.

Evaluation of the pharmacological potential of this compound has involved both in vitro and in vivo studies. Preliminary data suggest that N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide exhibits promising activity in models relevant to inflammation and oxidative stress. These findings are consistent with the structural features that enhance its interaction with biological targets. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The compound's unique structural features also make it a valuable tool for mechanistic studies in medicinal chemistry. By understanding how different parts of the molecule interact with biological systems, researchers can gain insights into general principles governing drug-receptor interactions. Such knowledge is crucial for designing future generations of therapeutic agents with improved efficacy and reduced side effects.

In conclusion, N-(4-chlorophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanamide (CAS No. 578737-18-5) represents a significant advancement in the field of chemical and biomedical research. Its complex structure, characterized by a combination of aromatic and heterocyclic moieties, positions it as a promising candidate for further exploration in drug discovery. The compound's redox-active properties and potential interactions with biological targets make it an intriguing subject for future studies aimed at developing novel therapeutic strategies.